Cas no 1270442-70-0 (3-(3-chloro-2-methoxyphenyl)morpholine)

• Product Name: 3-(3-chloro-2-methoxyphenyl)morpholine
• CAS No: 1270442-70-0
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• MDL: MFCD18696929
• CID: 5583027
• PubChem ID: 129944127
• Update Time: 2025-05-21

3-(3-chloro-2-methoxyphenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 1-CHLORO-2-METHOXY-3-MORPHOLIN-3-YLBENZENE
• Morpholine, 3-(3-chloro-2-methoxyphenyl)-
• 1270442-70-0
• 3-(3-chloro-2-methoxyphenyl)morpholine
• EN300-1981504

• MDL： MFCD18696929
• Inchi： 1S/C11H14ClNO2/c1-14-11-8(3-2-4-9(11)12)10-7-15-6-5-13-10/h2-4,10,13H,5-7H2,1H3
• InChI Key： ARZNAGSOMDCHFT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC)C1COCCN1

Computed Properties

• Exact Mass: 227.0713064g/mol
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(3-chloro-2-methoxyphenyl)morpholine

Comprehensive Overview of 3-(3-Chloro-2-methoxyphenyl)morpholine (CAS No. 1270442-70-0): Properties, Applications, and Industry Insights

3-(3-Chloro-2-methoxyphenyl)morpholine (CAS No. 1270442-70-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This morpholine derivative combines a chloro-methoxy phenyl group with a morpholine ring, offering versatile reactivity for synthetic applications. Researchers are increasingly exploring its potential as a building block in drug discovery, particularly for CNS-targeted therapies and enzyme modulation.

The compound's molecular structure (C₁₁H₁₄ClNO₂) features key functional groups that enable diverse chemical transformations. The chloro-substituted aromatic ring provides sites for nucleophilic substitution, while the methoxy group influences electronic distribution and bioavailability. These characteristics make it valuable for creating bioactive molecules, with recent studies investigating its role in developing novel kinase inhibitors and GPCR modulators – two hot topics in precision medicine.

Current industry trends show growing demand for heterocyclic compounds like 3-(3-Chloro-2-methoxyphenyl)morpholine in fragment-based drug design. Its balanced lipophilicity (predicted LogP ≈ 2.1) and moderate molecular weight (227.69 g/mol) align with modern drug-likeness criteria, addressing frequent queries about "optimal properties for CNS penetration." Analytical data suggests the compound exhibits good stability under standard storage conditions, though like many aryl morpholine derivatives, it requires protection from prolonged light exposure.

In material science applications, this compound demonstrates potential as a ligand precursor for catalytic systems. The morpholine nitrogen's coordination capacity combined with the aromatic system's steric effects creates interesting possibilities for asymmetric synthesis – a trending search term among synthetic chemists. Recent patent analyses reveal its incorporation in chiral auxiliaries and organocatalysts, particularly for carbon-carbon bond forming reactions.

Environmental and safety profiles of 1270442-70-0 follow standard protocols for halogenated aromatics. While not classified as hazardous under current regulations, proper handling procedures should be maintained, reflecting the pharmaceutical industry's increased focus on "green chemistry" and "sustainable synthesis" – frequently searched optimization keywords. The compound's biodegradability and ecotoxicological data remain areas of active investigation as regulatory requirements evolve.

The synthesis of 3-(3-Chloro-2-methoxyphenyl)morpholine typically involves multi-step routes starting from commercially available 2-methoxy-3-chlorobenzoic acid derivatives. Process chemists are optimizing these pathways to address common questions about "cost-effective scaling" and "waste minimization." Recent advances in flow chemistry applications show promise for improving yield and purity of such functionalized morpholines, with several publications demonstrating continuous manufacturing approaches.

Market analysis indicates steady growth in the fine chemicals sector for compounds like 1270442-70-0, driven by pharmaceutical outsourcing trends. Quality standards typically require ≥98% purity by HPLC, with strict control of isomeric impurities – a key concern in regulatory submissions. Analytical methods including LC-MS and NMR spectroscopy are essential for characterization, addressing frequent researcher inquiries about "structural confirmation techniques" for such derivatives.

Future research directions may explore the compound's utility in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation platforms – currently among the most searched topics in drug discovery. Its structural features could facilitate development of E3 ligase binders, potentially creating new therapeutic modalities. Additionally, computational studies are modeling its interactions with biological targets to guide rational design approaches.

For researchers working with 3-(3-Chloro-2-methoxyphenyl)morpholine, proper documentation of synthetic procedures and analytical data is crucial, especially considering increasing requirements for data integrity in chemical research. The compound's spectral fingerprints (including characteristic IR absorptions at 1250 cm^-1 for the morpholine C-N stretch and 1500 cm^-1 for aromatic vibrations) provide valuable reference points for quality control.

In conclusion, CAS 1270442-70-0 represents an important pharmaceutical intermediate with expanding applications across multiple research domains. Its combination of synthetic accessibility and structural versatility positions it as a valuable tool for addressing current challenges in medicinal chemistry and catalysis. As research continues, this compound will likely play a role in developing solutions for complex therapeutic targets and sustainable chemical processes.